Cas no 1408075-16-0 (trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride)

Technical Introduction: trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride is a chiral cyclobutane derivative featuring both an amino group and a trifluoromethyl substituent. The trans configuration ensures stereochemical precision, making it valuable for applications requiring defined spatial orientation, such as pharmaceutical intermediates or agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the hydrochloride salt improves solubility and handling. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, leveraging its rigid cyclobutane scaffold to modulate conformational properties. Its synthetic versatility and structural features make it a promising building block for targeted drug design and other fine chemical applications.

trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride structure

1408075-16-0 structure

Product Name:trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride

CAS No:1408075-16-0

MF:C₅H₉ClF₃NO

MW:191.57927107811

MDL:MFCD23106128

CID:4594839

PubChem ID:71756519

Update Time:2025-05-27

trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- cis-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- trans-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochloride
- cis-3-Amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- 3-Amino-1-(trifluoromethyl)cyclobutan-1-ol HCl
- 3-Amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- cis-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochlo
- SCHEMBL21407146
- (1s,3s)-3-amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- SB20905
- AKOS025396636
- CS-0047801
- cis-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol HCl
- PB36245
- cis-3-Amino-1-(trifluoromethyl)-cyclobutan-1-ol hydrochloride
- AKOS025291186
- PB39206
- EN300-6731528
- AS-51826
- 1408075-12-6
- (1R,3R)-3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL HYDROCHLORIDE
- SCHEMBL19994949
- PB35611
- trans-3-Amino-1-(trifluoromethyl)cyclobutanol Hydrochloride
- MFCD23106128
- MFCD23106129
- ZXWICPXOEHKXJG-UHFFFAOYSA-N
- AKOS025289857
- Cyclobutanol, 3-amino-1-(trifluoromethyl)-, hydrochloride (1:1), trans-
- Cyclobutanol, 3-amino-1-(trifluoromethyl)-, hydrochloride (1:1)
- CS-0102265
- P13629
- EN300-6730937
- (1S,3S)-3-AMINO-1-(TRIFLUOROMETHYL)CYCLOBUTAN-1-OL HYDROCHLORIDE
- trans-3-Amino-1-(trifluoromethyl)cyclobutan-1-ol HCl
- AS-34751
- trans-3-Amino-1-hydroxy-1-(trifluoromethyl)cyclobutane hydrochloride
- MFCD22392108
- 3-amino-1-(trifluoromethyl)cyclobutan-1-ol;hydrochloride
- Cyclobutanol, 3-amino-1-(trifluoromethyl)-, hydrochloride (1:1), cis-
- SY100032
- 1408075-16-0
- AS-34750
- SY097139
- (1r,3r)-3-amino-1-(trifluoromethyl)cyclobutanol hydrochloride
- 1408075-93-3
- EN300-111534
- SB20906
- SB20904
- trans-3-Amino-1-(trifluoromethyl)-cyclobutan-1-olhydrochloride
- trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride
- MDL： MFCD23106128
- Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(10)1-3(9)2-4;/h3,10H,1-2,9H2;1H
- InChI Key： ZXWICPXOEHKXJG-UHFFFAOYSA-N
- SMILES： Cl.FC(C1(CC(C1)N)O)(F)F

Computed Properties

Exact Mass: 191.0324761 g/mol
Monoisotopic Mass: 191.0324761 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 138
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.2
Molecular Weight: 191.58

trans-3-amino-1-(trifluoromethyl)cyclobutan-1-ol hydrochloride Pricemore >>

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